Cas no 1780-31-0 (2,4-Dichloro-5-methylpyrimidine)

2,4-Dichloro-5-methylpyrimidine structure
1780-31-0 structure
Product Name:2,4-Dichloro-5-methylpyrimidine
CAS No:1780-31-0
MF:C5H4Cl2N2
MW:163.004658699036
MDL:MFCD00023197
CID:41986
PubChem ID:74508
Update Time:2025-04-18

2,4-Dichloro-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-5-methylpyrimidine
    • 2,4-Dichloro-5-methylpyrimidine **Toxic, Stench**
    • 5-Methyl-2,4-dichloropyrimidine
    • Pyrimidine, 2,4-dichloro-5-methyl-
    • 2,4-dichlor-5-methylpyrimidin
    • 2,4-Dichloro-5-methyl-pyrimidine
    • Pyrimidine,2,4-dichloro-5-methyl
    • 2,4-dichloro-5-methyl pyrimidine
    • 2, 4-Dichloro-5-methylpyrimidine
    • NSC37532
    • PubChem5288
    • zlchem 1254
    • KSC178K6P
    • 2,4 dichloro5-methylpyrimidine
    • 2,4dichloro-5-methylpyrimidine
    • Jsp003665
    • 2,4-d
    • 1780-31-0
    • NS00025870
    • NSC-37532
    • NSC 37532
    • EINECS 217-227-8
    • Q-102310
    • SCHEMBL56192
    • AKOS005255373
    • DTXSID9061962
    • MFCD00023197
    • FT-0600947
    • 2,4,-dichloro-5-methylpyrimidine
    • PB17064
    • AM20090055
    • G2W3V2TE7S
    • pyrimidine, 2,4-dichloro-5-methyl
    • A19574
    • PS-3984
    • Z1255386798
    • Pyrimidine, 2,4-dichloro-5-methyl- pound>>5-Methyl-2,4-dichloropyrimidine
    • CS-W002132
    • BCP21042
    • DQXNTSXKIUZJJS-UHFFFAOYSA-N
    • 2 4-dichloro-5-methylpyrimidine
    • Pyrimidine,4-dichloro-5-methyl-
    • EN300-97035
    • UNII-G2W3V2TE7S
    • D3613
    • InChI=1/C5H4Cl2N2/c1-3-2-8-5(7)9-4(3)6/h2H,1H
    • 2,4-Dichloro-5-methylpyrimidine, 98%
    • AC-2671
    • 2,4-dichloro-5-methylpyrimdine
    • 2,4-dichloro-5-methyl-pyrimidin
    • 2,4-Dichloro-5-methyl-1,3-diazine
    • Dichloro-5-MethylpyriMid
    • 2,4-Dichloro-5-methylpyrimidine**Toxic, Stench**
    • Toxic,stench
    • 2,4-Dichloro-5-
    • SY002502
    • STL557723
    • DB-005132
    • BBL103913
    • 217-227-8
    • DTXCID0035661
    • MDL: MFCD00023197
    • Inchi: 1S/C5H4Cl2N2/c1-3-2-8-5(7)9-4(3)6/h2H,1H3
    • InChI Key: DQXNTSXKIUZJJS-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=C(N=1)Cl)C

Computed Properties

  • Exact Mass: 161.97500
  • Monoisotopic Mass: 161.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.39 g/mL at 25 °C(lit.)
  • Melting Point: 26-28 °C (lit.)
  • Boiling Point: 109°C/11mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.6300 (estimate)
  • Solubility: Soluble in chloroform, ether, ethyl acetate and toluene
  • PSA: 25.78000
  • LogP: 2.09180
  • Sensitiveness: Lachrymatory
  • Solubility: To water 3.9 g/l (25 º C)
  • pka: -2.44±0.29(Predicted)

2,4-Dichloro-5-methylpyrimidine Security Information

  • Symbol: GHS05
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • Packing Group:III
  • Hazard Level:8
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R34
  • HazardClass:8
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:Store long-term at 2-8°C

2,4-Dichloro-5-methylpyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichloro-5-methylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2,4-Dichloro-5-methylpyrimidine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1780-31-0)2,4-Dichloro-5-methylpyrimidine
Order Number:sfd13299;1682513
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1780-31-0)2,4-Dichloro-5-methylpyrimidine
Order Number:A19574
Stock Status:in Stock
Quantity:1000g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):198.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1780-31-0)2,4-二氯-5-甲基嘧啶
Order Number:LE1682513
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com

2,4-Dichloro-5-methylpyrimidine Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1780-31-0)2,4-Dichloro-5-methylpyrimidine
sfd13299;1682513
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:1780-31-0)2,4-Dichloro-5-methylpyrimidine
A19574
Purity:99%
Quantity:1000g
Price ($):198.0
Email